Cas no 919849-94-8 (2-4-(methylsulfanyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-4-(methylsulfanyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 919849-94-8
• MF: C₁₆H₁₄N₂OS₃
• MW: 346.490159511566
• CID: 5495331
• PubChem ID: 18586785
• Update Time: 2025-06-30

2-4-(methylsulfanyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylsulfanylphenyl)-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)acetamide
• 919849-94-8
• VU0501551-1
• F2828-0036
• AKOS024470756
• 2-(4-(methylthio)phenyl)-N-(4-(thiophen-2-yl)thiazol-2-yl)acetamide
• 2-[4-(methylsulfanyl)phenyl]-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]acetamide
• 2-4-(methylsulfanyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C16H14N2OS3/c1-20-12-6-4-11(5-7-12)9-15(19)18-16-17-13(10-22-16)14-3-2-8-21-14/h2-8,10H,9H2,1H3,(H,17,18,19)
• InChI Key： DSHNCEPGGIQAHS-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CS2)N=C1NC(CC1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 346.02682659g/mol
• Monoisotopic Mass: 346.02682659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 124Ų

Additional information on 2-4-(methylsulfanyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide

Comprehensive Overview of 2-4-(Methylsulfanyl)phenyl-N-4-(Thiophen-2-yl)-1,3-Thiazol-2-ylacetamide (CAS No. 919849-94-8)

The compound 2-4-(methylsulfanyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide (CAS No. 919849-94-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene and thiazole moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds like 2-4-(methylsulfanyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide has surged due to their versatility in medicinal chemistry. The compound’s methylsulfanyl and thiophene groups contribute to its lipophilicity and binding affinity, which are critical for bioavailability and target engagement. These properties are frequently searched by professionals exploring structure-activity relationships (SAR) or drug design optimization, reflecting its relevance in modern research.

From a synthetic perspective, CAS No. 919849-94-8 is often discussed in the context of multi-step organic synthesis and catalytic cross-coupling reactions. Its preparation typically involves amide bond formation and thiazole ring construction, which are key topics in academic and industrial laboratories. The compound’s molecular weight and solubility profile also make it a subject of interest for formulation scientists working on drug delivery systems.

Environmental and green chemistry enthusiasts may explore 919849-94-8 for its potential biodegradability or eco-friendly synthesis routes. As sustainability becomes a priority, researchers are investigating ways to reduce waste and energy consumption in the production of such compounds. This aligns with popular searches on green synthetic methodologies and benign by design principles.

In the realm of computational chemistry, 2-4-(methylsulfanyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide is often modeled to predict its binding modes and interaction energies with biological targets. Tools like molecular docking and QSAR modeling are frequently employed, catering to the growing interest in in silico drug discovery. These approaches are particularly relevant given the rise of AI-driven drug development and high-throughput screening technologies.

For analytical chemists, the characterization of CAS No. 919849-94-8 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound’s structural integrity and batch consistency, which are critical for regulatory compliance and industrial scalability. Discussions around analytical method validation and quality control often feature this compound as a case study.

In summary, 2-4-(methylsulfanyl)phenyl-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylacetamide represents a multifaceted molecule with broad applicability across pharmaceutical, agrochemical, and material science domains. Its CAS No. 919849-94-8 serves as a unique identifier for researchers navigating databases like SciFinder or Reaxys, while its structural features continue to inspire innovation in small-molecule therapeutics and beyond.